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Compound of Interest

Compound Name: IPI-3063

Cat. No.: B15541843 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation of a stock solution of IPI-3063, a

potent and selective p110δ inhibitor. Adherence to this protocol is crucial for ensuring the

stability, and effective concentration of the compound for in vitro and in vivo experiments.

Quantitative Data Summary
For ease of reference, the key quantitative data for IPI-3063 are summarized in the table

below.
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Parameter Value Source(s)

Molecular Weight 455.51 g/mol [1][2]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][3][4]

Solubility in DMSO Up to 91 mg/mL (199.77 mM) [1]

Recommended Stock

Concentration
10 mM in DMSO [5]

Storage of Powder -20°C for up to 3 years [1][5]

Storage of Stock Solution

-80°C for up to 1 year; -20°C

for up to 1 month. Aliquot to

avoid repeated freeze-thaw

cycles.

[1][2][5]

Experimental Protocol: Preparing a 10 mM IPI-3063
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of IPI-3063 in DMSO.

Materials
IPI-3063 powder

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Safety Precautions
IPI-3063 is a potent bioactive compound. Handle with care and use appropriate PPE.

Work in a well-ventilated area or a chemical fume hood.

DMSO is a powerful solvent and can facilitate the absorption of substances through the skin.

Avoid direct contact.

Step-by-Step Procedure
Equilibrate Reagents: Allow the IPI-3063 powder and DMSO to come to room temperature

before opening to prevent condensation.

Weigh IPI-3063: Carefully weigh out the desired amount of IPI-3063 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.56 mg of IPI-3063 (Calculation: 455.51 g/mol * 0.010 mol/L * 0.001 L = 0.004555 g =

4.56 mg).

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the IPI-3063
powder. For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution until the IPI-3063 powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquot for Storage: To avoid repeated freeze-thaw cycles which can degrade the compound,

aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or

cryovials.[1][2]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[1][5] When needed, thaw a single aliquot for use.

Experimental Workflow
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Caption: Workflow for preparing IPI-3063 stock solution.
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Signaling Pathway Context
IPI-3063 is a potent and selective inhibitor of the p110δ isoform of phosphoinositide 3-kinase

(PI3K).[1][6] The PI3K signaling pathway is crucial for regulating cell survival, proliferation, and

differentiation, particularly in B lymphocytes.[3]
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Caption: Inhibition of the PI3K/Akt pathway by IPI-3063.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of IPI-
3063 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541843#how-to-prepare-ipi-3063-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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